Cas no 1428371-47-4 (3-3-(furan-3-yl)-3-hydroxypropyl-1-(2-methylphenyl)urea)

• Product Name: 3-3-(furan-3-yl)-3-hydroxypropyl-1-(2-methylphenyl)urea
• CAS No: 1428371-47-4
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 6483804
• Update Time: 2025-10-28

3-3-(furan-3-yl)-3-hydroxypropyl-1-(2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-3-(furan-3-yl)-3-hydroxypropyl-1-(2-methylphenyl)urea
• Urea, N-[3-(3-furanyl)-3-hydroxypropyl]-N'-(2-methylphenyl)-

• Inchi： 1S/C15H18N2O3/c1-11-4-2-3-5-13(11)17-15(19)16-8-6-14(18)12-7-9-20-10-12/h2-5,7,9-10,14,18H,6,8H2,1H3,(H2,16,17,19)
• InChI Key： PRWZLNRQDMKNEO-UHFFFAOYSA-N
• SMILES： N(CCC(C1C=COC=1)O)C(NC1=CC=CC=C1C)=O

Additional information on 3-3-(furan-3-yl)-3-hydroxypropyl-1-(2-methylphenyl)urea

Comprehensive Overview of 3-3-(furan-3-yl)-3-hydroxypropyl-1-(2-methylphenyl)urea (CAS No. 1428371-47-4)

3-3-(furan-3-yl)-3-hydroxypropyl-1-(2-methylphenyl)urea (CAS No. 1428371-47-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring a furan ring and a urea moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which make it a candidate for developing novel therapeutic agents.

The chemical structure of 3-3-(furan-3-yl)-3-hydroxypropyl-1-(2-methylphenyl)urea includes a hydroxypropyl linker, which enhances its solubility and bioavailability. The presence of the 2-methylphenyl group contributes to its stability and interaction with biological targets. These structural features are crucial for its applications in medicinal chemistry, where it is explored as a potential inhibitor for enzymes involved in inflammatory and metabolic disorders.

In recent years, the demand for furan-based compounds like 3-3-(furan-3-yl)-3-hydroxypropyl-1-(2-methylphenyl)urea has surged due to their versatility in green chemistry and sustainable synthesis. With growing environmental concerns, researchers are focusing on eco-friendly alternatives, and this compound's biodegradability and low toxicity profile make it an attractive option. Its potential in crop protection formulations is also being investigated, aligning with the global push for sustainable agriculture.

The synthesis of 3-3-(furan-3-yl)-3-hydroxypropyl-1-(2-methylphenyl)urea typically involves multi-step organic reactions, including urea coupling and hydroxylation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These innovations address common challenges in scaling up production while maintaining cost efficiency—a key consideration for industrial applications.

From a commercial perspective, 3-3-(furan-3-yl)-3-hydroxypropyl-1-(2-methylphenyl)urea is gaining traction in niche markets, particularly in pharmaceutical intermediates and specialty chemicals. Its CAS No. 1428371-47-4 is frequently referenced in patent filings, highlighting its relevance in intellectual property landscapes. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the demands of academic and industrial clients.

In conclusion, 3-3-(furan-3-yl)-3-hydroxypropyl-1-(2-methylphenyl)urea (CAS No. 1428371-47-4) represents a promising compound with diverse applications in drug development, agricultural chemistry, and material science. Its unique structural attributes and bioactivity make it a subject of ongoing research, while its commercial potential continues to expand. As scientific advancements progress, this compound is expected to play a pivotal role in addressing contemporary challenges in health and sustainability.